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Introduction
N-Nitrosofolic acid is a nitrosamine impurity that can be present in folic acid, a widely used

supplement, particularly during pregnancy.[1] Due to the potential carcinogenic nature of

nitrosamines, regulatory bodies have set strict limits on their presence in pharmaceutical

products.[1] Accurate and reliable quantification of N-Nitrosofolic acid is therefore crucial for

ensuring the safety of folic acid supplements and other pharmaceutical preparations. This

application note provides a detailed protocol for the quantitative analysis of N-Nitrosofolic acid

using a highly sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) method, incorporating an isotope-labeled internal standard for enhanced accuracy and

precision.

The use of a stable isotope-labeled internal standard, such as N-Nitrosofolic acid-d4, is the

gold standard for quantitative mass spectrometry. This is because the internal standard co-

elutes with the analyte and experiences similar matrix effects and ionization suppression or

enhancement, allowing for reliable correction and accurate quantification.
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The overall experimental workflow for the quantification of N-Nitrosofolic acid is depicted in the

following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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